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Compound of Interest

Compound Name: SHO1122147

Cat. No.: B15574463

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation and use of SHO1122147, a
mitochondrial uncoupler. It includes detailed protocols for creating stock solutions, experimental
procedures for in vitro cell-based assays, and a summary of its known biological activities.
Additionally, signaling pathways associated with mitochondrial uncoupling are illustrated to
provide a deeper understanding of its mechanism of action.

Chemical and Physical Properties

SHO1122147 is a small molecule identified as a mitochondrial uncoupler with potential
therapeutic applications in metabolic diseases such as obesity and metabolic dysfunction-
associated steatohepatitis (MASH).[1]
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Property Value Reference

6-((3'-chloro-[1,1'-biphenyl]-4-
IUPAC Name yl)amino)-[1][2] [1]
[3]oxadiazolo[3,4-b]pyridin-7-ol

Molecular Formula C17H11CIN4O2 [1]
Molecular Weight 338.75 g/mol [1]
Appearance Solid (form may vary) N/A
) >98% (typical for research
Purity N/A
grade)

Mechanism of Action and Signaling Pathways

SHO01122147 functions as a mitochondrial uncoupler. It dissipates the proton gradient across
the inner mitochondrial membrane, which is normally used by ATP synthase to produce ATP.
This uncoupling of oxidative phosphorylation leads to an increase in oxygen consumption and
the dissipation of energy as heat. A primary consequence of this is a decrease in the cellular
ATP:AMP ratio, which is a key activator of 5' AMP-activated protein kinase (AMPK). Activated
AMPK, in turn, modulates various downstream signaling pathways to restore energy
homeostasis.

Signaling Pathway of Mitochondrial Uncoupling

Caption: Mechanism of SHO1122147 as a mitochondrial uncoupler.

Standard Operating Procedure for Solution

Preparation
Materials

e SHO1122147 powder
o Dimethyl sulfoxide (DMSO), anhydrous

» Ethanol (200 proof), anhydrous
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Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

e Handle SHO1122147 powder in a chemical fume hood.
¢ Avoid inhalation of dust and contact with skin and eyes.
o Wear appropriate PPE at all times.

o Consult the Safety Data Sheet (SDS) for detailed safety information.

Stock Solution Preparation Protocol (10 mM in DMSO)

» Pre-weighing Preparation: Tare a sterile, amber vial on a calibrated analytical balance.

» Weighing SHO1122147: Carefully weigh out a precise amount of SHO1122147 powder (e.qg.,
1 mg) into the tared vial. Record the exact weight.

e Calculating Solvent Volume: Calculate the volume of DMSO required to achieve a 10 mM
stock solution using the following formula: Volume (uL) = (Weight (mg) / 338.75 g/mol ) *
100,000 For 1 mg of SHO1122147: Volume (uL) = (1 mg / 338.75 g/mol ) * 100,000 = 295.2

ML

o Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the
SHO1122147 powder.

o Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.
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o Storage: Store the 10 mM stock solution in aliquots at -20°C for long-term storage (months to
years) or at 4°C for short-term storage (days to weeks).[1] Avoid repeated freeze-thaw

cycles.

Note on Solubility: While DMSO is a common solvent for similar compounds, the exact
solubility of SHO1122147 has not been published. If the desired concentration does not fully
dissolve, a lower stock concentration should be prepared.

Experimental Protocols
In Vitro Cell-Based Assay Workflow

This workflow outlines a general procedure for treating cultured cells with SHO1122147 to

assess its biological activity.
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Seed cells in multi-well plates

Incubate for 24-48 hours
(allow cells to adhere and grow)

Prepare working solutions of SHO1122147
by diluting the stock solution in cell culture medium

Treat cells with a range of SHO1122147 concentrations

Incubate for the desired treatment duration

Perform endpoint assay
(e.g., cytotoxicity, metabolic activity, gene expression)

Analyze and interpret data

Click to download full resolution via product page

Caption: General workflow for in vitro cell-based assays with SHO1122147.

Protocol for Determining EC50 in L6 Myoblasts
This protocol is based on the reported EC50 value for SHO1122147 in L6 myoblasts.[1]

¢ Cell Seeding: Seed L6 myoblasts into 96-well plates at a density of 5,000-10,000 cells per
well and allow them to adhere overnight.
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» Preparation of Working Solutions: Prepare a series of dilutions of the 10 mM SHO1122147
stock solution in fresh cell culture medium. A typical concentration range for determining an
EC50 of 3.6 uM would be 0.1 uM, 0.3 uM, 1 uM, 3 uM, 10 pM, and 30 puM. Include a vehicle
control (DMSO at the same final concentration as the highest SHO1122147 concentration).

o Cell Treatment: Remove the old medium from the cells and replace it with the medium
containing the different concentrations of SHO1122147.

 Incubation: Incubate the cells for a predetermined time (e.g., 24, 48, or 72 hours).

o Metabolic Assay: Assess cell viability or metabolic activity using a suitable assay, such as the
MTT or PrestoBlue assay, following the manufacturer's instructions.

o Data Analysis: Measure the absorbance or fluorescence and normalize the results to the
vehicle control. Plot the normalized response against the logarithm of the SHO1122147
concentration and fit the data to a four-parameter logistic curve to determine the EC50 value.

Quantitative Data

The following table summarizes the known quantitative data for SHO1122147.

Parameter Cell Line/Model Value Reference
EC50 L6 myoblasts 3.6 uyM [1]
Half-life (in vivo) Mice 2 hours [1]
Cmax (in vivo) Mice (1000 mg/kg 35 UM [1]

dose)

Adverse Effects

Mice

None observed at
1000 mg/kg

[1]

Efficacy (in vivo)

Gubra-Amylin (GAN)
mouse model of
MASH

Decreased body
weight and liver
triglycerides at 200
mg/kg/day

[1]
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Storage and Stability

¢ Solid Form: Store at -20°C for long-term stability.

o Stock Solution: Store in tightly sealed, light-protected aliquots at -20°C. Avoid repeated

freeze-thaw cycles. Short-term storage at 4°C for a few days is also possible.[1]

Troubleshooting

Problem

Possible Cause

Solution

Compound does not dissolve

Exceeded solubility limit.

Prepare a less concentrated
stock solution. Gentle warming

(37°C) and vortexing may help.

Precipitation in cell culture

medium

Compound is not soluble in
aqueous medium at the

working concentration.

Ensure the final concentration
of DMSO is low (typically
<0.5%). Prepare fresh dilutions

for each experiment.

High background in assays

DMSO concentration is too
high, causing cellular stress or

toxicity.

Use the lowest possible final
DMSO concentration and

include a vehicle control.

Inconsistent results

Degradation of the compound

due to improper storage.

Aliquot the stock solution to
avoid repeated freeze-thaw

cycles. Protect from light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Standard Operating Procedure for SHO1122147
Solution Preparation: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15574463#standard-operating-
procedure-for-sho1122147-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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